Cas no 2229073-72-5 (4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229073-72-5
• MF: C₁₂H₁₃Br
• MW: 237.135622739792
• CID: 6423372
• PubChem ID: 165707346
• Update Time: 2025-05-19

4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene
• 2229073-72-5
• EN300-1909689

• Inchi： 1S/C12H13Br/c1-5-12(3,4)11-8-10(13)7-6-9(11)2/h1,6-8H,2-4H3
• InChI Key： VOFZAFKWYVMKJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 236.02006g/mol
• Monoisotopic Mass: 236.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene

Professional Introduction to Compound with CAS No. 2229073-72-5 and Product Name: 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene

The compound with the CAS number 2229073-72-5 and the product name 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromo substituent, a methyl group, and an alkyne moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of aromatic compounds in medicinal chemistry, particularly those featuring bromoalkenes and alkynyl groups. These structural motifs are known for their ability to interact with biological targets in unique ways, often leading to the discovery of potent and selective drug candidates. The compound in question, 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene, is no exception. Its molecular architecture suggests potential applications in the synthesis of small molecules that can modulate enzyme activity or interfere with signaling pathways relevant to various diseases.

In the realm of pharmaceutical research, the development of heterocyclic derivatives remains a cornerstone. The benzene ring in this compound serves as an excellent core for constructing more complex structures, while the additional substituents provide opportunities for fine-tuning pharmacological properties. The bromo group, for instance, is a common handle for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of biaryl compounds—a class of molecules known for their biological activity.

One of the most exciting aspects of this compound is its potential as a building block for drug discovery programs. The combination of a bromo substituent and an alkyne moiety allows for diverse functionalization strategies, enabling chemists to explore a wide range of chemical space. This flexibility is crucial for identifying lead compounds that exhibit optimal pharmacokinetic and pharmacodynamic profiles. Furthermore, the methyl group at the 1-position introduces steric bulk that can influence binding interactions with biological targets, making it possible to fine-tune affinity and selectivity.

Advances in synthetic methodologies have also contributed to the growing interest in this type of compound. Techniques such as Sonogashira coupling, which is particularly useful for constructing carbon-carbon bonds between aryl halides and terminal alkynes, have made it easier to access complex aromatic structures like this one. These methods have been instrumental in the preparation of novel analogs with improved properties, further driving their use in medicinal chemistry.

The biological evaluation of 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene has already begun, with initial studies focusing on its potential as an intermediate in the synthesis of bioactive molecules. Preliminary data suggest that derivatives of this compound may exhibit interesting pharmacological effects, particularly in areas such as anti-inflammatory and anticancer research. These findings are consistent with broader trends in the field, where structurally diverse aromatic compounds continue to be explored as candidates for new therapies.

In conclusion, the compound with CAS number 2229073-72-5 and product name 4-bromo-1-methyl-2-(2-methylbut-3-yn-2-yl)benzene represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As our understanding of biological targets advances, compounds like this one will play an increasingly important role in drug discovery efforts worldwide.